Cas no 876-83-5 (2-methylindene-1,3-dione)

• Product Name: 2-methylindene-1,3-dione
• CAS No: 876-83-5
• MF: C₁₀H₈O₂
• MW: 160.169322967529
• CID: 1908915
• PubChem ID: 96159
• Update Time: 2025-04-21

2-methylindene-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-methylindene-1,3-dione
• 2-methyl-indene-1,3-dione
• 2-Methyl-1,3-indandione
• 2-Methyl-1,3-indanedione
• BRN 1563677
• 2-1,3-Methyl-indandion
• 2-methyl-indan-1,3-dione
• 2-methyl-1H-indene-1,3(2H)-dione
• 2-methylindan-1,3-dione
• 1H-indene-1,3(2H)-dione, 2-methyl-
• 1,3-Indandione, 2-methyl-
• 2-methylindane-1,3-dione
• AN-584
• NSC-56892
• 98JL425SNB
• UNII-98JL425SNB
• 1H-Indene-1, 2-methyl-
• CHEMBL37772
• NSC 56892
• METHYL-1,3-INDANDIONE, 2-
• 4-07-00-02348 (Beilstein Handbook Reference)
• NSC56892
• 876-83-5
• VBTBCNRVYWGDPP-UHFFFAOYSA-N
• AKOS006344267
• SCHEMBL677629
• DTXCID00159002
• 2-methyl-2,3-dihydro-1H-indene-1,3,dione
• DTXSID70236511

• Inchi： 1S/C10H8O2/c1-6-9(11)7-4-2-3-5-8(7)10(6)12/h2-6H,1H3
• InChI Key： VBTBCNRVYWGDPP-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C1C)=O

Computed Properties

• Exact Mass: 160.052429494Da
• Monoisotopic Mass: 160.052429494Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.0538 (rough estimate)
• Melting Point: 83.5°C
• Boiling Point: 226.06°C (rough estimate)
• Refractive Index: 1.4108 (estimate)